Cas no 320-35-4 (2,4-dinitro-5-(trifluoromethyl)aniline)
320-35-4 structure
Product Name:2,4-dinitro-5-(trifluoromethyl)aniline
CAS No:320-35-4
MF:C7H4F3N3O4
MW:251.119571685791
CID:1449755
PubChem ID:156595054
Update Time:2025-04-20
2,4-dinitro-5-(trifluoromethyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dinitro-5-(trifluoromethyl)aniline
- benzenamine, 2,4-dinitro-5-(trifluoromethyl)-
- LogP
- 320-35-4
- 2,4-Dinitro-5-(trifluoromethyl)benzenamine
- DTXSID201266279
-
- Inchi: 1S/C7H4F3N3O4/c8-7(9,10)3-1-4(11)6(13(16)17)2-5(3)12(14)15/h1-2H,11H2
- InChI Key: ZORKKNDBEYFMHB-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(=CC=1[N+](=O)[O-])[N+](=O)[O-])N)(F)F
Computed Properties
- Exact Mass: 251.01542
- Monoisotopic Mass: 251.01539010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Density: 1.686
- Boiling Point: 399.4°C at 760 mmHg
- Flash Point: 195.4°C
- Refractive Index: 1.565
- PSA: 112.3
2,4-dinitro-5-(trifluoromethyl)aniline Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
320-35-4 (2,4-dinitro-5-(trifluoromethyl)aniline) Related Products
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